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Compound of Interest

4-(methylamino)-N-(propan-2-
Compound Name:
yl)benzamide

CAS No.: 942875-99-2

Cat. No.: B6525864

Abstract
The

-isopropyl-4-(methylamino)benzamide scaffold represents a versatile pharmacophore
characterized by a lipophilic amide moiety and an electron-rich aromatic amine. This structure
serves as a critical intermediate in the study of benzamide metabolism (specifically related to
Procarbazine) and as a template for designing novel CNS-active agents and enzyme inhibitors.
This guide details the synthetic pathways, metabolic stability profiles, and potential therapeutic
applications of this class.

Structural Analysis & Pharmacophore Design
Chemical Identity
¢ |[UPAC Name: 4-(methylamino)-

-(propan-2-yl)benzamide

¢ Core Scaffold: Benzamide[1][2]
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» Key Substituents:

o -Isopropyl Group: Enhances lipophilicity (

) and blood-brain barrier (BBB) permeability; provides steric bulk to resist amidase

hydrolysis.

o 4-Methylamino Group: Acts as a hydrogen bond donor/acceptor and an electron-donating

group (EDG), increasing the nucleophilicity of the aromatic ring.

Structural Activity Relationship (SAR)

The biological activity of

-isopropyl-4-(methylamino)benzamide derivatives is governed by the electronic and steric

properties of the substituents.

Region

Modification

Effect on Activity

Amide Nitrogen (

-1)

Isopropyl (Parent)

Optimal for metabolic stability

and CNS penetration.

Ethyl / Methyl

Reduced lipophilicity; faster
clearance.

Tert-butyl

Increased steric hindrance;
potentially reduced receptor

binding.

Aromatic Ring (C-4)

Methylamino (Parent)

Balanced basicity and H-

bonding capability.

Dimethylamino

Increased lipophilicity; loss of

H-bond donor capacity.

Amino ( Potential for acetylation
(Phase Il metabolism); similar

) to Procainamide metabolite.

Linker Direct Bond (Amine-Ring)

Stable; distinct from the labile
hydrazino-methyl linker of

Procarbazine.
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Chemical Synthesis Protocols

The synthesis of

-isopropyl-4-(methylamino)benzamide derivatives typically follows a convergent pathway:
construction of the benzamide core followed by

-alkylation of the aniline, or vice versa.

Method A: Amide Coupling followed by Reductive
Amination

This method is preferred for generating diverse derivatives from a common intermediate.
Step 1: Synthesis of

-isopropyl-4-nitrobenzamide

o Reagents: 4-Nitrobenzoyl chloride, Isopropylamine, Triethylamine (

), Dichloromethane (DCM).

e Mechanism: Nucleophilic acyl substitution.[1][2]

» Protocol:
o Dissolve 4-nitrobenzoyl chloride (1.0 eq) in anhydrous DCM at 0°C.
o Add

(1.2 eq) followed by dropwise addition of isopropylamine (1.1 eq).

o Stir at room temperature (RT) for 4 hours.
o Wash with 1M HCI, saturated

, and brine. Dry over

Step 2: Reduction to Aniline
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¢ Reagents:

(9), Pd/C (10%), Methanol.

e Protocol: Hydrogenate at 30 psi for 2 hours to yield
-isopropyl-4-aminobenzamide.

Step 3: Monomethylation (The Challenge)

* Reagents: Paraformaldehyde, NaOMe,

, Methanol.

e Protocol:

o Treat the aniline with paraformaldehyde/NaOMe in methanol to form the
imine/hemiaminal.

o Reduce in situ with
to yield the mono-methylated product.

o Note: Direct methylation with Mel often leads to over-alkylation (dimethylation).

Visualization: Synthetic Pathway

1. (CH20)n
iPr-NH2, Et3N H2, Pd/C 2. NaBH4
4-Nitrobenzoy! (Amide Coupling) _ [ N-isopropyl-4- (Reduction) _ [ N-isopropyl-4- (Reductive Alkylation) _ N-isopropyl-4-
Chloride "] nitrobenzamide "] aminobenzamide 1 (methylamino)benzamide

Click to download full resolution via product page

Figure 1: Step-wise synthesis of N-isopropyl-4-(methylamino)benzamide via reductive
amination.

Pharmacology & Mechanism of Action
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Relationship to Procarbazine

Procarbazine (Matulane) is a prodrug that requires metabolic activation to form
azoprocarbazine and methylhydrazine (the DNA-alkylating species).

e Procarbazine Structure:

-isopropyl-4-[(2-methylhydrazino)methyl]lbenzamide.

» Derivative Context: The 4-(methylamino) derivative lacks the methylene bridge and the
hydrazine moiety. Consequently, it cannot generate the methyldiazonium ion required for
DNA alkylation in the same manner.

o Potential Activity: Instead of alkylation, this scaffold is likely to act via:

o Competitive Inhibition: Binding to enzymes that process benzamides (e.g., HDACs,
Poly(ADP-ribose) polymerase).

o Intercalation/Groove Binding: The planar aromatic system with the cationic amine may
bind DNA minor grooves.

Metabolic Stability & Toxicology

The

-isopropyl group renders the amide bond resistant to rapid hydrolysis by plasma amidases.
However, the 4-methylamino group is susceptible to:

o N-Demethylation: Mediated by CYP450 (likely CYP1A2 or CYP2D6) to revert to the primary
amine.

» N-Hydroxylation: Leading to potentially toxic hydroxylamines (methemoglobinemia risk).

Visualization: Predicted Metabolic Fate
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N-isopropyl-4-
aminobenzamide
(Primary Amine)

N-isopropyl-4-
(N-hydroxy-N-methyl)
aminobenzamide

Figure 2: Predicted metabolic pathways including N-demethylation and bioactivation.

Experimental Protocols
In Vitro Metabolic Stability Assay

To validate the stability of the

-isopropyl vs.
-methylamino groups.

Materials:

Rat Liver Microsomes (RLM)

NADPH regenerating system

Test Compound (

)

LC-MS/MSI[3]

Procedure:

¢ Incubation: Mix
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test compound with RLM (
protein) in phosphate buffer (pH 7.4).

e Initiation: Add NADPH regenerating system to start the reaction. Incubate at 37°C.
e Sampling: Aliquot samples at
min.
e Quenching: Add ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

e Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor for loss of parent (m/z
~193 for parent) and appearance of demethylated metabolite (m/z ~179).

Cytotoxicity Screening (MTT Assay)

To assess if the derivative retains the antiproliferative activity of the parent class.

Procedure:

Seed cancer cell lines (e.g., MCF-7, HL-60) in 96-well plates (

cells/well).

o Treat with graded concentrations of the derivative (

) for 48 hours.

e Add MTT reagent and incubate for 4 hours.
e Solubilize formazan crystals in DMSO and read absorbance at 570 nm.
e Calculate

using non-linear regression.

Quantitative Data Summary
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Compound Variant LogP (Calc)

Predicted BBB

Primary Metabolic

Permeability Risk

Parent (

18-21 High N-Demethylation
-iPr, 4-NHMe)
Analog (

14-16 Moderate Rapid Clearance
-Et, 4-NHMe)
Analog (

15 High Acetylation (NAT2)
-iPr, 4-NH2)
Analog (

2.4 Very High N-Oxidation
-iPr, 4-NMe2)
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¢ Chemical Properties (N-Isopropyl-4-aminobenzamide)

o PubChem Compound Summary for CID 774-67-4.

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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